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Compound of Interest

Compound Name: ABBV-712

Cat. No.: B12378813 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance on the best practices for the storage and

handling of ABBV-712. Below you will find troubleshooting guides and frequently asked

questions to ensure the integrity and optimal performance of this selective TYK2 inhibitor in

your experiments.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for ABBV-712?

Proper storage of ABBV-712 is crucial to maintain its stability and efficacy. The recommended

storage conditions depend on whether the compound is in solid (powder) form or dissolved in a

solvent.[1][2][3]

2. How should ABBV-712 be handled safely in the laboratory?

Safe handling of ABBV-712 is essential to prevent accidental exposure. It is recommended to

handle the compound in a well-ventilated area.[3] Personal protective equipment (PPE),

including safety goggles with side-shields, protective gloves, and impervious clothing, should

be worn.[3] Avoid inhalation of the powder and contact with eyes and skin.[3]

3. What is the shelf life of ABBV-712?
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The shelf life of ABBV-712 varies based on its form (powder or in solvent) and storage

temperature. When stored as a powder at -20°C, it is stable for up to 3 years, and at 4°C, for

up to 2 years.[1][2] In a solvent, it can be stored for up to 6 months at -80°C and for 1 month at

-20°C.[1][2]

4. How do I properly reconstitute ABBV-712?

ABBV-712 is soluble in DMSO.[1] For reconstitution, it is recommended to use ultrasonic

assistance to ensure complete dissolution.[1] It is important to note that DMSO is hygroscopic

and can impact the solubility of the compound.[1]

5. How can I prevent degradation of ABBV-712 in solution?

To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock

solution into smaller, single-use volumes before storage.[1] Store these aliquots at the

recommended temperature of -80°C for long-term storage or -20°C for short-term storage.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for the storage and stability of ABBV-
712.

Form Storage Temperature Shelf Life

Powder -20°C 3 years[1][2]

4°C 2 years[1][2]

In Solvent -80°C 6 months[1][2]

-20°C 1 month[1][2]

Experimental Protocols
Reconstitution of ABBV-712 Powder

This protocol outlines the steps for reconstituting powdered ABBV-712 for in vitro experiments.

Preparation: Bring the vial of ABBV-712 powder to room temperature before opening.
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Solvent Addition: Add the desired volume of DMSO to the vial.[1]

Dissolution: To aid dissolution, use an ultrasonic bath until the solution is clear and all

particulate matter is dissolved.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,

single-use aliquots.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term use (up to 1 month).[1][2]

Visual Guides
Diagram 1: ABBV-712 Storage and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. ABBV-712|2368945-27-9|MSDS [dcchemicals.com]

To cite this document: BenchChem. [ABBV-712 Technical Support Center: Storage,
Handling, and Troubleshooting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378813#abbv-712-storage-and-handling-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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